Cas no 1805970-93-7 (Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805970-93-7
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4865676
• Update Time: 2025-05-26

Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)4-2-5(10)6(3-13)14-7(4)8(11)12/h2,8H,1H3
• InChI Key： YICUFRLEIBUAAA-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C(F)F)C(C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate

Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805970-93-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805970-93-7) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a cyano group, a chloro substituent, and a difluoromethyl moiety, makes it a valuable building block for the development of novel therapeutic agents.

The compound's structural features not only contribute to its reactivity but also enhance its potential applications in drug discovery. Specifically, the cyano group can participate in nucleophilic addition reactions, while the chloro substituent offers opportunities for further functionalization through cross-coupling reactions. The difluoromethyl group, known for its metabolic stability and lipophilicity-enhancing properties, is particularly valuable in medicinal chemistry for improving the pharmacokinetic profiles of drug candidates.

In recent years, there has been a growing interest in exploring the applications of Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core of this compound provides a scaffold that can be modified to interact with specific enzymatic targets, making it an attractive candidate for structure-based drug design.

One notable area where this compound has shown promise is in the development of antiviral agents. The structural motifs present in Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate allow for the creation of molecules that can inhibit viral proteases and polymerases. Recent research has highlighted its role in synthesizing inhibitors against RNA viruses, which are responsible for a significant number of infectious diseases. The incorporation of the difluoromethyl group has been particularly effective in enhancing the binding affinity and selectivity of these inhibitors.

The compound's versatility extends to its use in the synthesis of agrochemicals as well. Pyridine derivatives are widely employed in crop protection agents due to their ability to interact with biological targets in pests and weeds. Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate serves as a precursor for several herbicides and insecticides, contributing to more efficient and sustainable agricultural practices. The unique combination of functional groups allows chemists to fine-tune the properties of these agrochemicals, ensuring they are both effective and environmentally friendly.

The synthetic pathways involving Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate are also worth mentioning. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct complex molecular architectures from this intermediate. These methods not only improve yield and purity but also enable access to novel derivatives with enhanced biological activity. The growing body of literature on this compound underscores its importance as a synthetic platform in modern chemistry.

In conclusion, Methyl 3-chloro-2-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805970-93-7) is a multifaceted compound with far-reaching applications in pharmaceuticals, agrochemicals, and beyond. Its structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and material science. As research continues to uncover new ways to utilize this intermediate, its significance is expected to grow even further, driving innovation across multiple scientific disciplines.